Unveiling 7-Angeloylretronecine: A Technical Guide to its Natural Origins and Biosynthesis in Plants
Unveiling 7-Angeloylretronecine: A Technical Guide to its Natural Origins and Biosynthesis in Plants
For Researchers, Scientists, and Drug Development Professionals
Abstract
7-Angeloylretronecine, a member of the pyrrolizidine (B1209537) alkaloid (PA) class of secondary metabolites, is a compound of significant interest due to its potential biological activities and the toxicological concerns associated with PAs. This technical guide provides an in-depth exploration of the natural sources of 7-angeloylretronecine in the plant kingdom and a detailed examination of its biosynthetic pathway. By consolidating current research, this document aims to serve as a comprehensive resource, featuring quantitative data, detailed experimental protocols, and visual representations of the underlying biochemical processes to support further research and development in this field.
Natural Sources of 7-Angeloylretronecine
7-Angeloylretronecine is primarily found in plant species belonging to the families Asteraceae and Boraginaceae. These plants synthesize PAs as a chemical defense mechanism against herbivores.
Table 1: Plant Species Containing 7-Angeloylretronecine
| Family | Genus | Species | Plant Part(s) | Reference(s) |
| Asteraceae | Senecio | Senecio jacobaea (Tansy Ragwort) | Leaves, Flowers | [1][2] |
| Senecio inornatus | Aerial parts | |||
| Boraginaceae | Alkanna | Alkanna tinctoria (Dyer's Alkanet) | Roots | [3][4] |
| Alkanna orientalis | Aerial parts | [3] | ||
| Symphytum | Symphytum officinale (Comfrey) | Roots, Leaves | [5][6][7] |
While the presence of 7-angeloylretronecine has been confirmed in these species, its concentration can vary significantly based on genetic factors, environmental conditions, and the developmental stage of the plant.[1] The following table summarizes available quantitative data on the concentration of this compound.
Table 2: Quantitative Analysis of 7-Angeloylretronecine in Various Plant Species
| Plant Species | Plant Part | Concentration (dry weight) | Analytical Method | Reference(s) |
| Senecio jacobaea | Foliage | 0.1% - 0.9% (of total PAs) | GC-MS | [2][8] |
| Symphytum officinale | Root | 1380 - 8320 µg/g (of total PAs) | Not specified | [6] |
| Alkanna tinctoria | Root | Not specified | Not specified | [3][4] |
Note: Data for the specific concentration of 7-angeloylretronecine is limited; the values often represent the total pyrrolizidine alkaloid content.
Biosynthesis of 7-Angeloylretronecine
The biosynthesis of 7-angeloylretronecine is a multi-step process that follows the general pathway of pyrrolizidine alkaloid formation. It can be divided into three main stages: the formation of the necine base (retronecine), the synthesis of the necic acid (angelic acid), and the final esterification step.
Formation of the Retronecine (B1221780) Base
The biosynthesis of the bicyclic retronecine core originates from the polyamines putrescine and spermidine (B129725).[9][10] The key enzyme in this pathway is homospermidine synthase (HSS) , which catalyzes the condensation of two molecules of putrescine (one of which is derived from spermidine) to form homospermidine.[11] This enzyme represents a critical regulatory point in the biosynthesis of all pyrrolizidine alkaloids.[11] Subsequent oxidation, cyclization, and reduction steps, which are not yet fully characterized at the enzymatic level, lead to the formation of retronecine.[12]
Biosynthesis of Angelic Acid
The angelic acid moiety of 7-angeloylretronecine is derived from the branched-chain amino acid L-isoleucine .[13] The biosynthetic pathway involves a series of enzymatic reactions, including deamination, decarboxylation, and dehydrogenation, to form angeloyl-CoA, the activated form of angelic acid.[14][15][16]
Esterification
The final step in the biosynthesis of 7-angeloylretronecine is the esterification of the C7-hydroxyl group of the retronecine base with angeloyl-CoA. This reaction is catalyzed by an acyltransferase , likely belonging to the BAHD (BEAT, AHCT, HCBT, DAT) family of acyl-CoA-dependent acyltransferases, although the specific enzyme has yet to be fully characterized.[17]
Regulation of Biosynthesis
The biosynthesis of pyrrolizidine alkaloids, including 7-angeloylretronecine, is known to be regulated by various factors, most notably by the plant hormone jasmonic acid and its methyl ester, methyl jasmonate.[18][19] These signaling molecules are typically involved in plant defense responses and can induce the expression of genes encoding key biosynthetic enzymes, such as homospermidine synthase.[20][21][22][23] This induction leads to an increased production of PAs upon herbivore attack or other environmental stresses. The regulatory network involves a cascade of transcription factors, including MYC, WRKY, and AP2/ERF families, that bind to the promoter regions of PA biosynthetic genes.[20][24]
Experimental Protocols
This section provides detailed methodologies for the extraction, analysis, and characterization of 7-angeloylretronecine and the enzymes involved in its biosynthesis.
Extraction of 7-Angeloylretronecine from Plant Material
Objective: To extract pyrrolizidine alkaloids, including 7-angeloylretronecine, from dried plant material for subsequent analysis.
Materials:
-
Dried and powdered plant material (e.g., roots, leaves)
-
0.05 M Sulfuric acid
-
Ammonia (B1221849) solution (25%)
-
Solid-Phase Extraction (SPE) cartridges (e.g., C18)
-
Centrifuge
-
Rotary evaporator or nitrogen evaporator
Procedure:
-
Weigh approximately 1-2 g of the powdered plant material into a centrifuge tube.
-
Add 20 mL of 0.05 M sulfuric acid in 50% aqueous methanol.
-
Sonicate the mixture for 30 minutes at room temperature.
-
Centrifuge the mixture at 4000 rpm for 10 minutes.
-
Collect the supernatant. Repeat the extraction process on the pellet with another 20 mL of the extraction solvent.
-
Combine the supernatants and adjust the pH to approximately 9-10 with ammonia solution.
-
Condition an SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.
-
Load the pH-adjusted extract onto the SPE cartridge.
-
Wash the cartridge with 10 mL of deionized water to remove polar impurities.
-
Elute the pyrrolizidine alkaloids with 10 mL of methanol.
-
Evaporate the methanol eluate to dryness under reduced pressure or a stream of nitrogen.
-
Reconstitute the dried extract in a known volume of the initial mobile phase for HPLC-MS/MS analysis.
Quantitative Analysis by HPLC-MS/MS
Objective: To quantify the concentration of 7-angeloylretronecine in the plant extract.
Instrumentation:
-
High-Performance Liquid Chromatography (HPLC) system
-
Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source
-
C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Reagents:
-
Mobile Phase A: 0.1% Formic acid in water
-
Mobile Phase B: 0.1% Formic acid in acetonitrile
-
7-Angeloylretronecine analytical standard
Procedure:
-
Prepare a series of calibration standards of 7-angeloylretronecine of known concentrations.
-
Set up the HPLC gradient elution method. A typical gradient might be:
-
0-1 min: 5% B
-
1-8 min: 5% to 95% B
-
8-10 min: 95% B
-
10-10.1 min: 95% to 5% B
-
10.1-12 min: 5% B
-
-
Set the flow rate to 0.3 mL/min and the column temperature to 40°C.
-
Configure the MS/MS detector to operate in positive ion mode using Multiple Reaction Monitoring (MRM).
-
Determine the precursor ion and product ion(s) for 7-angeloylretronecine by infusing a standard solution. The precursor ion will be [M+H]+.
-
Inject the calibration standards to generate a calibration curve.
-
Inject the reconstituted plant extracts.
-
Quantify the amount of 7-angeloylretronecine in the samples by comparing their peak areas to the calibration curve.[25][26][27]
Cloning and Characterization of Biosynthetic Enzymes
Objective: To identify and characterize the genes and enzymes involved in the biosynthesis of 7-angeloylretronecine.
General Workflow:
-
Transcriptome Analysis: Perform RNA-sequencing on plant tissues known to produce 7-angeloylretronecine, under both normal and induced (e.g., methyl jasmonate treatment) conditions.
-
Candidate Gene Identification: Identify candidate genes for enzymes like homospermidine synthase and acyltransferases by searching the transcriptome data for sequences with homology to known biosynthetic genes.
-
Gene Cloning: Clone the full-length cDNA of the candidate genes into an expression vector (e.g., for expression in E. coli or yeast).
-
Heterologous Expression and Protein Purification: Express the recombinant protein and purify it using affinity chromatography (e.g., His-tag purification).
-
Enzyme Assays: Perform in vitro enzyme assays with the purified recombinant enzyme and the putative substrates (e.g., putrescine and spermidine for HSS; retronecine and angeloyl-CoA for the acyltransferase).
-
Product Identification: Analyze the reaction products using HPLC-MS/MS or GC-MS to confirm the enzymatic activity.
-
Kinetic Characterization: Determine the kinetic parameters (Km, Vmax) of the enzyme.
Conclusion
This technical guide has provided a comprehensive overview of the natural sources and biosynthesis of 7-angeloylretronecine. The identification of this compound in various species of Asteraceae and Boraginaceae highlights the need for continued screening of plant biodiversity for novel sources of bioactive compounds. The elucidation of its biosynthetic pathway, from primary metabolites to the final complex alkaloid, opens avenues for metabolic engineering approaches to enhance its production or to produce novel derivatives with potentially improved pharmacological properties. The detailed experimental protocols provided herein offer a practical resource for researchers aiming to isolate, quantify, and further investigate this intriguing natural product and its biosynthetic machinery. Future research should focus on the definitive identification and characterization of all enzymes in the pathway, as well as a deeper understanding of the regulatory networks that control its production in plants.
References
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